![molecular formula C8H15Cl2N3 B1408316 {[1-(Cyclopropylmethyl)-1H-imidazol-2-yl]methyl}amine dihydrochloride CAS No. 1986846-63-2](/img/structure/B1408316.png)
{[1-(Cyclopropylmethyl)-1H-imidazol-2-yl]methyl}amine dihydrochloride
Overview
Description
“{[1-(Cyclopropylmethyl)-1H-imidazol-2-yl]methyl}amine dihydrochloride” is a chemical compound with the CAS Number: 1209399-68-7 . It has a molecular weight of 173.65 . The IUPAC name for this compound is 1-(cyclopropylmethyl)-1H-imidazol-2-amine hydrochloride .
Molecular Structure Analysis
The InChI code for “{[1-(Cyclopropylmethyl)-1H-imidazol-2-yl]methyl}amine dihydrochloride” is1S/C7H11N3.ClH/c8-7-9-3-4-10(7)5-6-1-2-6;/h3-4,6H,1-2,5H2,(H2,8,9);1H . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
“{[1-(Cyclopropylmethyl)-1H-imidazol-2-yl]methyl}amine dihydrochloride” is a powder at room temperature . The compound is stored at room temperature .Scientific Research Applications
Pharmaceutical Drug Development
Imidazole derivatives are widely recognized for their therapeutic potential. They exhibit a broad range of biological activities, including antibacterial, antifungal, and antiviral properties. The compound could be used as a precursor in synthesizing new drugs that target specific receptors or enzymes within the body. Its structural similarity to histamine suggests potential applications in developing antihistamines or other drugs that modulate histamine receptors .
Material Science
In material science, imidazole compounds can be used to create polymers with specific characteristics. The imidazole ring can interact with various metals and other organic compounds, leading to the development of novel materials with desired thermal, electrical, or mechanical properties. This compound could contribute to the synthesis of advanced materials for electronics, coatings, or as catalysts in chemical reactions .
Agricultural Chemistry
Imidazole derivatives have shown promise in agriculture as well. They can be formulated into pesticides, fungicides, or herbicides. The compound’s ability to interfere with the biological pathways of pests or weeds makes it a candidate for developing safer and more effective agricultural chemicals .
Analytical Chemistry
In analytical chemistry, imidazole derivatives can serve as pH indicators or fluorescent markers due to their ability to change color or fluorescence in response to environmental changes. This particular compound could be used in assays or diagnostic tests where precise detection of biological or chemical substances is required .
Biochemistry Research
The imidazole ring is a key component of many biological molecules, such as histidine and purines. This compound could be used in biochemical research to study enzyme mechanisms, protein interactions, or nucleic acid structures. It may also serve as a building block for synthesizing peptides or nucleotide analogs .
Environmental Science
Imidazole derivatives can be applied in environmental science for the remediation of pollutants. They can act as chelating agents, binding to heavy metals or other toxic substances, facilitating their removal from water or soil. This compound’s properties might be harnessed to develop more efficient and environmentally friendly cleanup methods .
Nanotechnology
The compound’s potential to form stable complexes with metals can be exploited in nanotechnology. It could be used to synthesize metal-organic frameworks (MOFs) or nanoparticles with applications ranging from drug delivery systems to sensors and catalysts .
Chemical Synthesis
Lastly, in chemical synthesis, this compound can be a valuable intermediate. Its imidazole ring can undergo various chemical reactions, allowing for the creation of a wide array of derivatives. These derivatives can then be used in further synthetic applications, potentially leading to the discovery of new compounds with unique properties .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
[1-(cyclopropylmethyl)imidazol-2-yl]methanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3.2ClH/c9-5-8-10-3-4-11(8)6-7-1-2-7;;/h3-4,7H,1-2,5-6,9H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWATWKKIHFMQEX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C=CN=C2CN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{[1-(Cyclopropylmethyl)-1H-imidazol-2-yl]methyl}amine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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